4-[(5-bromo-2-fluorobenzylidene)amino]-5-(4-tert-butylphenyl)-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 4-[(E)-(5-bromo-2-fluorophenyl)methylideneamino]-3-(4-tert-butylphenyl)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C19H18BrFN4S/c1-19(2,3)14-6-4-12(5-7-14)17-23-24-18(26)25(17)22-11-13-10-15(20)8-9-16(13)21/h4-11H,1-3H3,(H,24,26)/b22-11+
• InChI Key: OTKTUPFXIZPPHC-SSDVNMTOSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NNC(=S)N2N=CC3=C(C=CC(=C3)Br)F
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NNC(=S)N2/N=C/C3=C(C=CC(=C3)Br)F
• Molecular Formula: C19H18BrFN4S
• Molecular Weight: 433.3 g/mol

Description

4-[(5-bromo-2-fluorobenzylidene)amino]-5-(4-tert-butylphenyl)-4H-1,2,4-triazole-3-thiol is a derivative of 1,2,4-triazole, a class of compounds known for their broad spectrum of biological activity, including antiviral, anti-inflammatory, anti-tubercular, antimicrobial, antioxidant, actoprotective, anti-cancer activities, and low toxicity. This makes them promising for research in chemical structure and biological activity (Aksyonova-Seliuk, Panasenko, & Knysh, 2018).

Synthesis Analysis

The synthesis of this compound involves the reaction of ylidene derivatives of 4-amino-5-(4-(tert-butyl)phenyl)-4H-1,2,4-triazoles-3-thiol. The process results in crystal substances, insoluble in water but soluble in organic solvents. The structure is confirmed using 1H-NMR spectroscopy and gas chromatography-mass spectrometry (Aksyonova-Seliuk et al., 2018).

Molecular Structure Analysis

The molecular structure of this compound is characterized by the presence of a triazole ring, a common feature in this class of compounds. The molecular structure has been studied using single-crystal X-ray diffraction and density functional theory (DFT) calculations (Srivastava et al., 2016).

Chemical Reactions and Properties

The chemical reactions typically involve the formation of Schiff bases through the reaction with benzaldehyde, as demonstrated in the synthesis process. The reactivity and interaction with other chemical entities can be influenced by the substituents on the triazole ring (Singh & Kandel, 2013).

Physical Properties Analysis

The physical properties include the state (crystalline), solubility (insoluble in water, soluble in organic solvents), and melting temperature. These properties are crucial for determining the compound's suitability in various applications (Aksyonova-Seliuk et al., 2018).

Chemical Properties Analysis

The chemical properties, such as reactivity and stability, are influenced by the molecular structure, particularly the presence of the triazole ring and its substituents. These properties are essential for understanding the compound's potential biological activities and interactions (Srivastava et al., 2016).

Mechanism of Action

The mechanism of action of this compound is not explicitly mentioned in the available resources.

Safety and Hazards

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